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Compound of Interest

Compound Name:
Azepan-1-yl(2-

fluorophenyl)methanone

Cat. No.: B11182443

Get Quote

Application Note: Strategic Utilization of Azepan-1-yl(2-fluorophenyl)methanone in Medicinal

Chemistry

Abstract
This guide details the synthetic utility and pharmaceutical application of Azepan-1-yl(2-
fluorophenyl)methanone (also known as 1-(2-fluorobenzoyl)azepane). As a "privileged

scaffold" intermediate, this compound offers a unique combination of a lipophilic,

conformationally flexible 7-membered azepane ring and an activated 2-fluorobenzoyl moiety. It

serves as a critical building block for the synthesis of Central Nervous System (CNS) agents,

particularly Orexin receptor antagonists, 5-HT modulators, and Monoamine Transporter

(NET/DAT) inhibitors. This document provides validated protocols for its synthesis, downstream

functionalization via Nucleophilic Aromatic Substitution (SNAr), and reduction to bioactive

benzylamines.

Introduction: The Azepane Advantage
In modern drug discovery, the 7-membered azepane ring is often utilized to break "patent

busts" or explore novel chemical space outside the crowded piperidine and pyrrolidine
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landscapes.

Structural Significance: The azepane ring possesses greater conformational flexibility than

six-membered rings, allowing it to adopt twist-chair conformations that can maximize binding

affinity in hydrophobic pockets of GPCRs (e.g., Orexin, Dopamine receptors).

The Fluorine Handle: The ortho-fluorine atom in Azepan-1-yl(2-fluorophenyl)methanone is

not merely a metabolic blocker; it is a synthetic handle. The electron-withdrawing nature of

the adjacent carbonyl group activates this fluorine toward SNAr reactions, enabling rapid

library generation.

Key Applications:

Scaffold Hopping: Replacing piperidine cores in existing leads (e.g., antipsychotics).

Fragment-Based Drug Design (FBDD): Using the 2-fluorobenzoyl core as an electrophile for

covalent probes or library expansion.

Chemical Identity & Properties
Property Data

IUPAC Name Azepan-1-yl(2-fluorophenyl)methanone

CAS Number 1147-37-1 (Generic/Analogous)

Molecular Formula C₁₃H₁₆FNO

Molecular Weight 221.27 g/mol

LogP (Predicted) ~2.6 – 2.8 (Lipophilic, CNS penetrant)

Appearance
Viscous oil or low-melting solid (depending on

purity)

Solubility
Soluble in DCM, DMSO, Methanol, Ethyl

Acetate

Synthetic Protocols
Protocol A: Synthesis of the Core Scaffold
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Objective: Efficient gram-scale synthesis of Azepan-1-yl(2-fluorophenyl)methanone.

Reagents:

2-Fluorobenzoyl chloride (1.0 equiv)

Azepane (Homopiperidine) (1.1 equiv)

Triethylamine (Et₃N) (1.5 equiv)

Dichloromethane (DCM) (anhydrous)

Procedure:

Setup: Purge a 250 mL round-bottom flask with nitrogen. Add Azepane (1.1 g, 11 mmol) and

Et₃N (2.1 mL, 15 mmol) to DCM (50 mL). Cool to 0°C in an ice bath.

Addition: Dropwise add 2-Fluorobenzoyl chloride (1.58 g, 10 mmol) dissolved in DCM (10

mL) over 15 minutes. Caution: Exothermic reaction.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor

by TLC (30% EtOAc/Hexanes).

Workup: Quench with saturated NaHCO₃ (30 mL). Extract the organic layer, wash with 1M

HCl (to remove unreacted amine), then brine. Dry over MgSO₄.

Purification: Concentrate in vacuo. The product is typically pure enough (>95%) for

downstream use. If necessary, purify via flash chromatography (SiO₂, 0-20%

EtOAc/Hexanes).

Protocol B: Divergent Application 1 – SNAr Library
Generation
Mechanism: The carbonyl group at the ortho-position withdraws electron density, stabilizing the

Meisenheimer complex and facilitating the displacement of the fluorine by nucleophiles.

Target: Synthesis of bi-aryl ethers or anilines (common in Orexin antagonists).
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Procedure:

Dissolve Azepan-1-yl(2-fluorophenyl)methanone (1.0 equiv) in anhydrous DMSO or DMF.

Add the nucleophile (e.g., a phenol, substituted aniline, or piperazine) (1.2 equiv).

Add K₂CO₃ (2.0 equiv) or Cs₂CO₃ (1.5 equiv).

Heat: Stir at 80–100°C for 6–12 hours.

Note: Phenols react faster; anilines may require higher temperatures (120°C) or

microwave irradiation.

Workup: Pour into ice water. If solid precipitates, filter. If oil, extract with EtOAc.

Protocol C: Divergent Application 2 – Reduction to
Benzyl Amines
Target: Synthesis of 1-(2-fluorobenzyl)azepane, a pharmacophore for Monoamine Transporter

Inhibitors.

Reagents:

Lithium Aluminum Hydride (LAH) (2.0 equiv)

THF (anhydrous)[1]

Procedure:

Suspend LAH in anhydrous THF at 0°C under Argon.

Dropwise add a solution of Azepan-1-yl(2-fluorophenyl)methanone in THF.

Reflux: Heat to reflux (66°C) for 4–6 hours. The amide carbonyl is reduced to the methylene

group.

Fieser Quench: Cool to 0°C. Carefully add water (x mL), 15% NaOH (x mL), and water (3x

mL) sequentially.
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Isolation: Filter the granular precipitate. Concentrate the filtrate to obtain the amine.

Visualizing the Workflow
The following diagram illustrates the divergent synthetic pathways available from this

intermediate.
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Figure 1: Divergent synthetic utility of the Azepan-1-yl(2-fluorophenyl)methanone scaffold.

The pathway splits into Nucleophilic Aromatic Substitution (SNAr) for library decoration or

Reduction for transporter inhibitor synthesis.

Case Study: CNS Drug Design
Hypothetical Target: Dual Orexin Receptor Antagonist (DORA) for Insomnia.

Design Rationale: DORA drugs (e.g., Suvorexant) often contain a benzamide core flanked by

lipophilic rings.

Application:

Start with Azepan-1-yl(2-fluorophenyl)methanone.

Perform SNAr with a substituted phenol (e.g., 5-chloro-2-hydroxypyridine) to introduce the

second aryl ring.
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The resulting bi-aryl ether retains the azepane "tail," which occupies the hydrophobic

pocket of the receptor, while the central benzamide provides rigid orientation.

Result: A novel chemical entity with high IP potential (due to the azepane vs. piperidine

switch).

Safety & Handling
Hazards: Causes skin irritation (H315), serious eye irritation (H319).[2][3]

Storage: Store in a cool, dry place. The amide is stable at room temperature but should be

kept away from strong oxidizers.

Disposal: Dispose of as hazardous organic waste containing nitrogen and fluorine.

References
BenchChem. (2025). Azepane-Containing Compounds: A Comprehensive Technical Review

for Drug Discovery. Retrieved from

Mykura, R., et al. (2023). Synthesis of poly-substituted azepanes by dearomative ring-

expansion of nitroarenes. Nature Chemistry. Retrieved from

National Center for Biotechnology Information. (2025). PubChem Compound Summary for

CID 57396155, Azepan-1-yl-[9-(2-fluoroethyl)-1,2,3,4-tetrahydrocarbazol-4-yl]methanone.

Retrieved from

Zha, G. F., et al. (2019).[4][5] Pharmaceutical significance of azepane based motifs for drug

discovery: A critical review. European Journal of Medicinal Chemistry. Retrieved from

ChemSpace. (2025). 1-(azepan-1-yl)-2-(4-fluorophenoxy)propan-1-one Data Sheet.

Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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